Cas no 1177307-97-9 (1-Piperidin-3-ylpropan-1-one)

• Product Name: 1-Piperidin-3-ylpropan-1-one
• CAS No: 1177307-97-9
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD09864249
• CID: 1086247
• PubChem ID: 45791038
• Update Time: 2025-05-23

1-Piperidin-3-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-3-yl)propan-1-one
• 1-(3-Piperidinyl)-1-propanone
• SCHEMBL10067944
• 1-piperidin-3-ylpropan-1-one
• MFCD09864249
• SB42720
• AKOS006229113
• 1177307-97-9
• CS-0283463
• 1-Piperidin-3-ylpropan-1-one, AldrichCPR
• CXB30797
• BS-39165
• EN300-794684
• 1-Piperidin-3-ylpropan-1-one

• MDL： MFCD09864249
• Inchi： 1S/C8H15NO/c1-2-8(10)7-4-3-5-9-6-7/h7,9H,2-6H2,1H3
• InChI Key： LLMKXWOGGBBSTI-UHFFFAOYSA-N
• SMILES： O=C(CC)C1CNCCC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 221.0±33.0 °C at 760 mmHg
• Flash Point: 90.4±25.5 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-Piperidin-3-ylpropan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Piperidin-3-ylpropan-1-one

Comprehensive Overview of 1-Piperidin-3-ylpropan-1-one (CAS No. 1177307-97-9): Properties, Applications, and Research Insights

1-Piperidin-3-ylpropan-1-one (CAS No. 1177307-97-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative serves as a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules. Its molecular formula, C8H15NO, combines a propan-1-one moiety with a piperidin-3-yl group, enabling diverse reactivity patterns.

Researchers frequently explore 1-Piperidin-3-ylpropan-1-one for its potential in central nervous system (CNS) drug discovery, as the piperidine scaffold appears in numerous FDA-approved medications. The compound's hydrogen bonding capacity and lipophilic character make it particularly valuable for optimizing blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Recent studies highlight its utility in designing allosteric modulators for G-protein coupled receptors (GPCRs), a key focus area in modern pharmacology.

The synthesis of CAS 1177307-97-9 typically involves Mannich-type reactions or reductive amination strategies, with researchers constantly optimizing yields through green chemistry approaches—a trending subject in sustainable science. Analytical characterization employs advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, addressing the growing demand for high-purity intermediates in drug development pipelines.

In material science applications, 1-Piperidin-3-ylpropan-1-one demonstrates potential as a ligand precursor for catalytic systems. Its ability to coordinate with transition metals is being investigated for asymmetric synthesis applications—an area receiving increased attention for chiral drug manufacturing. The compound's structure-activity relationships (SAR) are frequently modeled using computational chemistry tools, reflecting the pharmaceutical industry's shift toward AI-assisted molecular design.

Quality control protocols for 1177307-97-9 emphasize ICH guidelines, particularly regarding genotoxic impurity control—a critical compliance issue in API production. The compound's physicochemical properties (logP ~1.2, water solubility >50 mg/mL at pH 7) make it suitable for various formulation development studies, addressing industry needs for bioavailability enhancement strategies.

Emerging research explores Piperidin-3-yl ketones as building blocks for proteolysis targeting chimeras (PROTACs)—a revolutionary approach in targeted protein degradation therapeutics. This aligns with current interests in next-generation drug modalities and undruggable target strategies. The compound's metabolic stability profiles are also being evaluated using hepatocyte assays, crucial for ADMET prediction in early-stage discovery.

From a commercial perspective, 1-Piperidin-3-ylpropan-1-one suppliers emphasize cGMP compliance and quality documentation to meet pharmaceutical industry standards. The global market shows growing demand for such pharmaceutical intermediates, driven by increased R&D investment in CNS disorders and precision medicine approaches. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling procedures are critical considerations for end-users.

Recent patent literature reveals innovative applications of 1177307-97-9 in kinase inhibitor design and ion channel modulators, reflecting its structural adaptability. The compound's crystallographic data contributes to structure-based drug design databases, supporting the expanding field of computational pharmacology. These developments position 1-Piperidin-3-ylpropan-1-one as a valuable tool for addressing current challenges in drug discovery efficiency and translational research.